Cas no 89459-95-0 (Alanine, N-carboxy-)

• Product Name: Alanine, N-carboxy-
• CAS No: 89459-95-0
• MF: C₄H₇NO₄
• MW: 133.102681398392
• CID: 711747
• Update Time: 2024-01-31

Alanine, N-carboxy- Chemical and Physical Properties

Names and Identifiers

• Alanine, N-carboxy-
• Alanine, N-carboxy- (7CI)

• Inchi： 1S/C4H7NO4/c1-2(3(6)7)5-4(8)9/h2,5H,1H3,(H,6,7)(H,8,9)/t2-/m0/s1
• InChI Key： JCVPWRQVQNVNGU-REOHCLBHSA-N
• SMILES： C(O)(=O)[C@H](C)NC(O)=O

Computed Properties

• Exact Mass: 133.038
• Monoisotopic Mass: 133.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0